3-fluoro-N-hex-5-en-2-yl-4-methoxyaniline

• IUPAC Name: 3-fluoro-N-hex-5-en-2-yl-4-methoxyaniline
• InChI: InChI=1S/C13H18FNO/c1-4-5-6-10(2)15-11-7-8-13(16-3)12(14)9-11/h4,7-10,15H,1,5-6H2,2-3H3
• InChI Key: XUHGCKHRWQMKHN-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC=C)NC1=CC(=C(C=C1)OC)F
• Molecular Formula: C13H18FNO
• Molecular Weight: 223.29 g/mol

Description

3-fluoro-N-hex-5-en-2-yl-4-methoxyaniline is a chemical compound that belongs to the class of anilines. It is a synthetic compound that has been synthesized for various scientific research applications. This compound has gained attention due to its unique chemical structure and its potential to be used in the development of new drugs.

Mechanism of Action

The mechanism of action of 3-fluoro-N-hex-5-en-2-yl-4-methoxyaniline is not fully understood. However, it is believed to interact with biological targets through covalent bonding. It has been found to exhibit activity against various enzymes and proteins such as kinases, proteases, and phosphatases.
Biochemical and Physiological Effects:
3-fluoro-N-hex-5-en-2-yl-4-methoxyaniline has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, which can lead to changes in cellular signaling pathways. This compound has also been found to exhibit anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-fluoro-N-hex-5-en-2-yl-4-methoxyaniline in lab experiments is its unique chemical structure, which allows it to interact with biological targets in a specific manner. This compound also exhibits high potency, which makes it an attractive lead compound for drug development. However, one of the limitations of using this compound is its reactive nature, which requires careful handling and expertise.

Future Directions

There are several future directions for the study of 3-fluoro-N-hex-5-en-2-yl-4-methoxyaniline. One direction is the development of new drugs based on this compound. Another direction is the study of its interactions with biological targets to gain a better understanding of its mechanism of action. Additionally, the development of new chemical probes based on this compound could lead to new insights into biological systems.
Conclusion:
In conclusion, 3-fluoro-N-hex-5-en-2-yl-4-methoxyaniline is a synthetic compound that has gained attention due to its unique chemical structure and potential for use in drug development. Its mechanism of action is not fully understood, but it has been found to exhibit activity against various enzymes and proteins. This compound has several advantages and limitations for lab experiments, and there are several future directions for its study.

Synthesis Methods

The synthesis of 3-fluoro-N-hex-5-en-2-yl-4-methoxyaniline involves a multi-step process. The first step is the synthesis of 3-fluoro-5-hexen-2-ol, which is then converted to 3-fluoro-5-hexen-2-one. The final step involves the reaction of 3-fluoro-5-hexen-2-one with aniline in the presence of a catalyst to yield 3-fluoro-N-hex-5-en-2-yl-4-methoxyaniline. The synthesis of this compound requires careful handling and expertise due to its reactive nature.

Scientific Research Applications

3-fluoro-N-hex-5-en-2-yl-4-methoxyaniline has been used in various scientific research applications. One of the primary applications of this compound is in drug discovery. It has been found to exhibit potential as a lead compound for the development of new drugs due to its unique chemical structure and its ability to interact with biological targets. This compound has also been used in the development of new chemical probes for the study of biological systems.